Cas no 1007877-89-5 ((2r)-2-(4-methylpiperazin-1-yl)-2-phenyl-acetic Acid)

• Product Name: (2r)-2-(4-methylpiperazin-1-yl)-2-phenyl-acetic Acid
• CAS No: 1007877-89-5
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 1127158
• PubChem ID: 28405571
• Update Time: 2025-05-19

(2r)-2-(4-methylpiperazin-1-yl)-2-phenyl-acetic Acid Chemical and Physical Properties

Names and Identifiers

• (2r)-2-(4-methylpiperazin-1-yl)-2-phenyl-acetic Acid
• (R)-2-(4-Methylpiperazin-1-yl)-2-phenylaceticacid
• SCHEMBL12137582
• (R)-2-(4-Methylpiperazin-1-yl)-2-phenylacetic acid
• 1007877-89-5

• Inchi： 1S/C13H18N2O2/c1-14-7-9-15(10-8-14)12(13(16)17)11-5-3-2-4-6-11/h2-6,12H,7-10H2,1H3,(H,16,17)/t12-/m1/s1
• InChI Key： OQZOPIFSTNJPIM-GFCCVEGCSA-N
• SMILES： OC([C@@H](C1C=CC=CC=1)N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 234.136828g/mol
• Monoisotopic Mass: 234.136828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 234.29g/mol
• XLogP3: -0.9
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2r)-2-(4-methylpiperazin-1-yl)-2-phenyl-acetic Acid

Professional Introduction to (2R)-2-(4-methylpiperazin-1-yl)-2-phenyl-acetic Acid (CAS No. 1007877-89-5)

(2R)-2-(4-methylpiperazin-1-yl)-2-phenyl-acetic Acid, with the CAS number1007877-89-5, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a chiral center at the second carbon atom, as indicated by the (R) configuration, makes this compound a valuable candidate for studying stereoselective synthesis and pharmacological activity.

The4-methylpiperazin-1-yl moiety in the molecular structure introduces a piperazine ring, which is a common pharmacophore in many bioactive molecules. Piperazine derivatives are known for their broad spectrum of biological activities, including antipsychotic, antihistaminic, and antihypertensive effects. The combination of this moiety with a phenyl group and an acetic acid side chain creates a complex molecular framework that can interact with various biological targets.

Recent research has highlighted the importance ofchiral compounds in drug development. The stereochemistry of a molecule can significantly influence its pharmacological properties, including efficacy, selectivity, and toxicity. The (R)-configuration of (2R)-2-(4-methylpiperazin-1-yl)-2-phenyl-acetic Acid suggests that it may exhibit distinct biological activities compared to its enantiomer. This has prompted scientists to explore its potential as a lead compound or intermediate in the synthesis of novel therapeutic agents.

In the realm of medicinal chemistry, the synthesis ofbiologically active molecules often involves complex multi-step reactions. The structural features of (2R)-2-(4-methylpiperazin-1-yl)-2-phenyl-acetic Acid make it an interesting subject for studying catalytic methods and reaction optimization. Advanced synthetic techniques, such as asymmetric hydrogenation and chiral resolution, have been employed to achieve high enantiomeric purity. These methods are crucial for ensuring that the final product exhibits the desired pharmacological properties without unwanted side effects.

Thepharmacological profile of (2R)-2-(4-methylpiperazin-1-yl)-2-phenyl-acetic Acid has been investigated in several preclinical studies. These studies have revealed potential applications in treating neurological disorders, such as schizophrenia and depression. The piperazine moiety is known to modulate neurotransmitter systems, particularly dopamine and serotonin pathways, which are implicated in these conditions. Further research is needed to fully elucidate the mechanisms of action and to evaluate its therapeutic potential in clinical settings.

Thesynthetic accessibility of this compound is another area of interest. Efficient synthetic routes can reduce production costs and improve scalability for industrial applications. Researchers have explored various synthetic strategies, including palladium-catalyzed cross-coupling reactions and enzymatic resolutions. These approaches not only enhance yield but also minimize environmental impact by reducing waste generation.

Themolecular modeling studies have been instrumental in understanding the interactions between (2R)-2-(4-methylpiperazin-1-yl)-2-phenyl-acetic Acid and biological targets. Computational techniques such as molecular dynamics simulations and docking studies have provided insights into how this compound binds to receptors and enzymes. This information is crucial for designing derivatives with improved pharmacokinetic properties.

In conclusion, (2R)-2-(4-methylpiperazin-1-yl)-2-phenyl-acetic Acid (CAS No. 1007877-89-5) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with its chiral configuration, make it an attractive candidate for further exploration in drug development. Ongoing studies aim to uncover its full pharmacological profile and to optimize synthetic methodologies for large-scale production.